Cas no 1157694-55-7 (2-(4-bromo-2-fluorophenyl)cyclopropan-1-amine)

• Product Name: 2-(4-bromo-2-fluorophenyl)cyclopropan-1-amine
• CAS No: 1157694-55-7
• MF: C₉H₉BrFN
• MW: 230.076864957809
• CID: 6420905
• PubChem ID: 43810374
• Update Time: 2025-10-09

2-(4-bromo-2-fluorophenyl)cyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-(4-bromo-2-fluorophenyl)cyclopropan-1-amine
• EN300-1254554
• AKOS009997185
• 1157694-55-7

• Inchi： 1S/C9H9BrFN/c10-5-1-2-6(8(11)3-5)7-4-9(7)12/h1-3,7,9H,4,12H2
• InChI Key： JECUOTQOACDIOO-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=C(C=1)F)C1CC1N

Computed Properties

• Exact Mass: 228.99024g/mol
• Monoisotopic Mass: 228.99024g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 176
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 26Ų

Additional information on 2-(4-bromo-2-fluorophenyl)cyclopropan-1-amine

2-(4-Bromo-2-Fluorophenyl)cyclopropan-1-amine: A Comprehensive Overview

The compound 2-(4-bromo-2-fluorophenyl)cyclopropan-1-amine, also identified by the CAS Registry Number 1157694-55-7, is a highly specialized organic compound with significant applications in the field of medicinal chemistry and chemical synthesis. This compound is characterized by its unique structure, which combines a cyclopropane ring with an amine group and a substituted phenyl ring. The presence of bromine and fluorine substituents on the aromatic ring introduces distinct electronic and steric properties, making this compound a valuable building block in the development of novel pharmaceutical agents.

Recent studies have highlighted the potential of 2-(4-bromo-2-fluorophenyl)cyclopropan-1-amine as a precursor in the synthesis of bioactive molecules. Researchers have demonstrated that this compound can serve as an intermediate in the construction of complex heterocyclic frameworks, which are often found in natural products and drug candidates. For instance, its ability to undergo various coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, has been extensively explored. These reactions enable the formation of biaryl structures that are critical in modern drug design.

The synthesis of 2-(4-bromo-2-fluorophenyl)cyclopropan-1-amine typically involves multi-step processes that require precise control over reaction conditions. One common approach involves the alkylation of amines with appropriately substituted aryl halides, followed by cyclization to form the cyclopropane ring. The use of transition metal catalysts, such as palladium complexes, has significantly improved the efficiency and selectivity of these reactions. Recent advancements in catalytic methods have further enhanced the scalability of this synthesis, making it more feasible for industrial applications.

In terms of biological activity, 2-(4-bromo-2-fluorophenyl)cyclopropan-1-amine has shown promise in modulating various enzyme activities. For example, studies have indicated that this compound can act as an inhibitor of kinases, which are key targets in cancer therapy. The cyclopropane ring's strain energy contributes to its reactivity, allowing it to interact with protein targets in ways that are distinct from more rigid structures. Additionally, the presence of halogen atoms enhances its lipophilicity, which is crucial for membrane permeability and bioavailability.

The application of computational chemistry tools has provided deeper insights into the properties of 2-(4-bromo-2-fluorophenyl)cyclopropan-1-amine. Quantum mechanical calculations have revealed that the compound exhibits favorable electronic distributions that facilitate interactions with biological macromolecules. Furthermore, molecular docking studies have demonstrated its potential to bind to specific pockets within enzyme structures, suggesting its utility in drug discovery efforts.

In conclusion, 2-(4-bromo-2-fluorophenyl)cyclopropan-1-amine, CAS No. 1157694-55-7, stands out as a versatile and valuable compound in contemporary chemical research. Its unique structure, combined with recent advances in synthetic methodologies and biological applications, positions it as a key player in the development of innovative therapeutic agents. As research continues to uncover new facets of its potential, this compound is poised to make significant contributions to the field of medicinal chemistry.